2-(4-(4-Chlorophenyl)piperazin-1-yl)-1-(3-methoxyphenyl)ethanol
Description
2-(4-(4-Chlorophenyl)piperazin-1-yl)-1-(3-methoxyphenyl)ethanol, also known as mCPP, is a chemical compound that belongs to the class of phenethylamines. It is a psychoactive drug that has been used for research purposes to understand its mechanism of action and its effects on the body. The purpose of
Scientific Research Applications
Organic Synthesis
The compound has been involved in studies focusing on organic synthesis methodologies. For example, research has detailed the synthesis of similar compounds through reactions involving secondary alicyclic amines and 3-methoxyphenyl, 3-chlorophenyl, and 4-cyanophenyl 4-nitrophenyl thionocarbonates. This research provides insights into the kinetics and mechanisms of these reactions, highlighting the influence of electron-withdrawing effects and the formation of zwitterionic intermediates (E. Castro, L. Leandro, N. Quesieh, & J. Santos, 2001).
Pharmacological Research
Several studies have explored the pharmacological potentials of compounds structurally related to "2-(4-(4-Chlorophenyl)piperazin-1-yl)-1-(3-methoxyphenyl)ethanol." For instance, research on new pyridine derivatives, including similar compounds, has shown variable and modest antimicrobial activity against bacteria and fungi, indicating their potential as antimicrobial agents (N. Patel, S. N. Agravat, & Faiyazalam M. Shaikh, 2011).
Chemical-Physical Properties Study
Research on the solubility thermodynamics and partitioning processes of a novel antifungal compound related to the target molecule has been conducted to better understand its physicochemical properties. These studies help in predicting the compound's behavior in biological systems and its potential as a pharmaceutical agent (T. Volkova, I. Levshin, & G. Perlovich, 2020).
Antitumor and Antimicrobial Activities
Compounds similar to "2-(4-(4-Chlorophenyl)piperazin-1-yl)-1-(3-methoxyphenyl)ethanol" have been synthesized and evaluated for their antitumor and antimicrobial activities. For example, research involving the synthesis of piperazine-based tertiary amino alcohols and their dihydrochlorides has examined their effects on tumor DNA methylation processes, highlighting their potential in cancer treatment (N. Hakobyan et al., 2020).
properties
IUPAC Name |
2-[4-(4-chlorophenyl)piperazin-1-yl]-1-(3-methoxyphenyl)ethanol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23ClN2O2/c1-24-18-4-2-3-15(13-18)19(23)14-21-9-11-22(12-10-21)17-7-5-16(20)6-8-17/h2-8,13,19,23H,9-12,14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DQNOKUYLQNJXRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(CN2CCN(CC2)C3=CC=C(C=C3)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(4-Chlorophenyl)piperazin-1-yl)-1-(3-methoxyphenyl)ethanol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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